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Compound of Interest

Compound Name: Hexachloroethane-13C

Cat. No.: B1340454

An in-depth technical guide on the safety data sheet for Hexachloroethane-13C is presented
below, tailored for researchers, scientists, and drug development professionals. This guide
summarizes key safety data, outlines safe handling protocols, and provides visual aids for
quick reference.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for Hexachloroethane. While this data
is for the unlabeled compound, it is the most relevant and comprehensive information available
for safety assessment of Hexachloroethane-13C.

Table 1: Physical and Chemical Properties
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Property

Value

Molecular Formula

C2Cle[1][2]

Molecular Weight 236.74 g/mol [1]
Colorless to white crystals with a camphor-like
Appearance
odor[3]
Melting Point 185 °C (sublimes)[1]
Boiling Point Sublimes at 186 °C @ 777 mmHg[1]

Vapor Pressure

0.21 mmHg @ 20 °C[1]

Vapor Density

8.16 (Air = 1)[1]

Specific Gravity/Density

2.091 g/cm3[1]

Solubility in Water Insoluble[1]
log Pow 4.14[4]
Table 2: Toxicological Data
Parameter Value Species Route
LD50 4460 mg/kg[1][5] Rat Oral
LD50 32 g/kg[1][5] Rabbit Dermal
Rainbow Trout
LC50 (96h) 0.84 mg/L[6] (Oncorhynchus -
myKkiss)
Water Flea (Daphnia
LC50 (48h) 1.36 mg/L[6] -
magna)
Algae
ErC50 (72h) 0.88 mg/L[6] (Pseudokirchneriella -
subcapitata)
Table 3: Occupational Exposure Limits
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Organization Limit
OSHA PEL 1 ppm (skin)[3]
A3 - Confirmed animal carcinogen with unknown
ACGIH TLV
relevance to humans[1]
NIOSH REL Ca TWA 1 ppm (10 mg/m3) [skin][3]

Experimental Protocols: Safe Handling and
Emergency Procedures

The following protocols are based on standard safety data sheet recommendations for handling
Hexachloroethane.

1. Personal Protective Equipment (PPE)
o Eye/Face Protection: Wear chemical safety goggles or a face shield.[7]

o Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat or
other protective clothing to prevent skin exposure.[1]

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if exposure limits are
exceeded or if irritation or other symptoms are experienced.[1] All handling of the solid
should be done in a well-ventilated area or a chemical fume hood.[1][7]

2. Handling and Storage

e Handling: Avoid breathing dust and contact with skin and eyes.[7][8] Wash thoroughly after
handling.[1] Avoid generating dust.[1]

o Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][7] Keep
away from incompatible materials such as strong oxidizing agents, strong bases, and metals.

[1]

3. Accidental Release Measures
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o Spill Cleanup: Clean up spills immediately. Sweep up the material and place it into a suitable
container for disposal.[1] Avoid generating dusty conditions.[1] Do not let the chemical enter
the environment.[1]

4. First-Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Get medical aid immediately.[1]

» Skin Contact: Get medical aid immediately. Immediately flush skin with plenty of water for at
least 15 minutes while removing contaminated clothing and shoes.[1]

« Ingestion: Do not induce vomiting. If the victim is conscious and alert, give 2-4 cupfuls of milk
or water. Never give anything by mouth to an unconscious person. Get medical aid
immediately.[1]

 Inhalation: Get medical aid immediately. Remove from exposure and move to fresh air
immediately. If not breathing, give artificial respiration. If breathing is difficult, give oxygen.[1]

5. Disposal Considerations

» Dispose of waste in accordance with local, regional, and national regulations. Contact a
licensed professional waste disposal service.[5][8]

Visualized Workflow

The following diagram illustrates a logical workflow for the safe handling of Hexachloroethane-
13C in a research setting.
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Caption: Safe handling workflow for Hexachloroethane-13C.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [safety data sheet for Hexachloroethane-13C].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1340454+#safety-data-sheet-for-hexachloroethane-
13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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